2-[(2,4-difluorophenoxy)acetyl]-N-ethylhydrazinecarbothioamide

• IUPAC Name: 1-[[2-(2,4-difluorophenoxy)acetyl]amino]-3-ethylthiourea
• InChI: InChI=1S/C11H13F2N3O2S/c1-2-14-11(19)16-15-10(17)6-18-9-4-3-7(12)5-8(9)13/h3-5H,2,6H2,1H3,(H,15,17)(H2,14,16,19)
• InChI Key: LEFHQTXQTHXCRB-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=S)NNC(=O)COC1=C(C=C(C=C1)F)F
• Molecular Formula: C11H13F2N3O2S
• Molecular Weight: 289.30 g/mol

Description

2-[(2,4-difluorophenoxy)acetyl]-N-ethylhydrazinecarbothioamide, also known as EF24, is a synthetic compound that has been extensively studied for its potential applications in the field of medicine. EF24 is a derivative of curcumin, a natural compound found in turmeric, and has been shown to possess a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. In

Mechanism of Action

The mechanism of action of 2-[(2,4-difluorophenoxy)acetyl]-N-ethylhydrazinecarbothioamide is complex and involves multiple pathways. 2-[(2,4-difluorophenoxy)acetyl]-N-ethylhydrazinecarbothioamide has been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation and cancer. 2-[(2,4-difluorophenoxy)acetyl]-N-ethylhydrazinecarbothioamide has also been shown to activate the Nrf2 pathway, which is involved in antioxidant and detoxification responses. Additionally, 2-[(2,4-difluorophenoxy)acetyl]-N-ethylhydrazinecarbothioamide has been shown to inhibit the activity of histone deacetylases (HDACs), which play a key role in the regulation of gene expression.
Biochemical and physiological effects:
2-[(2,4-difluorophenoxy)acetyl]-N-ethylhydrazinecarbothioamide has been shown to possess a wide range of biochemical and physiological effects. 2-[(2,4-difluorophenoxy)acetyl]-N-ethylhydrazinecarbothioamide has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and inhibit the migration and invasion of cancer cells. 2-[(2,4-difluorophenoxy)acetyl]-N-ethylhydrazinecarbothioamide has also been shown to reduce oxidative stress and inflammation, which are key contributors to the development of various diseases.

Advantages and Limitations for Lab Experiments

2-[(2,4-difluorophenoxy)acetyl]-N-ethylhydrazinecarbothioamide has several advantages as a research tool. It is a synthetic compound, which means that it can be easily synthesized in large quantities. Additionally, 2-[(2,4-difluorophenoxy)acetyl]-N-ethylhydrazinecarbothioamide has been extensively studied and its mechanism of action is well understood. However, 2-[(2,4-difluorophenoxy)acetyl]-N-ethylhydrazinecarbothioamide also has some limitations. It is a relatively new compound, and its long-term effects on human health are not yet fully understood. Additionally, 2-[(2,4-difluorophenoxy)acetyl]-N-ethylhydrazinecarbothioamide may have different effects in different cell types and under different experimental conditions, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 2-[(2,4-difluorophenoxy)acetyl]-N-ethylhydrazinecarbothioamide. One area of research is the development of 2-[(2,4-difluorophenoxy)acetyl]-N-ethylhydrazinecarbothioamide as a potential anticancer drug. 2-[(2,4-difluorophenoxy)acetyl]-N-ethylhydrazinecarbothioamide has shown promising results in preclinical studies, and further research is needed to determine its safety and efficacy in humans. Another area of research is the development of 2-[(2,4-difluorophenoxy)acetyl]-N-ethylhydrazinecarbothioamide as a potential treatment for neurodegenerative disorders, such as Alzheimer's disease. 2-[(2,4-difluorophenoxy)acetyl]-N-ethylhydrazinecarbothioamide has shown neuroprotective activity in preclinical studies, and further research is needed to determine its potential therapeutic value in humans. Finally, further research is needed to understand the full range of biochemical and physiological effects of 2-[(2,4-difluorophenoxy)acetyl]-N-ethylhydrazinecarbothioamide, and to determine its potential applications in other areas of medicine.
Conclusion:
In conclusion, 2-[(2,4-difluorophenoxy)acetyl]-N-ethylhydrazinecarbothioamide (2-[(2,4-difluorophenoxy)acetyl]-N-ethylhydrazinecarbothioamide) is a synthetic compound that has shown promising results in preclinical studies for its potential applications in the treatment of cancer, inflammation, and neurodegenerative disorders. 2-[(2,4-difluorophenoxy)acetyl]-N-ethylhydrazinecarbothioamide possesses a wide range of biochemical and physiological effects, and its mechanism of action is well understood. Further research is needed to determine its safety and efficacy in humans, and to explore its potential applications in other areas of medicine.

Synthesis Methods

2-[(2,4-difluorophenoxy)acetyl]-N-ethylhydrazinecarbothioamide can be synthesized by reacting 2,4-difluorophenol with ethyl chloroformate to obtain 2,4-difluorophenyl chloroformate, which is then reacted with hydrazine hydrate to obtain 2,4-difluorophenoxyacetylhydrazine. Finally, this compound is reacted with carbon disulfide to obtain 2-[(2,4-difluorophenoxy)acetyl]-N-ethylhydrazinecarbothioamide.

Scientific Research Applications

2-[(2,4-difluorophenoxy)acetyl]-N-ethylhydrazinecarbothioamide has been extensively studied for its potential applications in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. 2-[(2,4-difluorophenoxy)acetyl]-N-ethylhydrazinecarbothioamide has been shown to possess potent anticancer activity against a wide range of cancer cell lines, including breast cancer, prostate cancer, and pancreatic cancer. 2-[(2,4-difluorophenoxy)acetyl]-N-ethylhydrazinecarbothioamide has also been shown to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and enzymes. Additionally, 2-[(2,4-difluorophenoxy)acetyl]-N-ethylhydrazinecarbothioamide has been shown to possess neuroprotective activity by reducing oxidative stress and inflammation in the brain.